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Compound of Interest

Compound Name: (-)-Bornyl chloride

Cat. No.: B12756440

Disclaimer: No specific Safety Data Sheet (SDS) for (-)-)-Bornyl chloride (CAS Number: 33602-
15-2) was found during the information gathering process. The following guidance is based on
the general safety protocols for handling chlorinated hydrocarbons and available data for
structurally similar compounds. It is imperative for researchers to conduct a thorough risk
assessment for their specific laboratory conditions and consult with their institution's
Environmental Health and Safety (EHS) department before handling this chemical.

This guide provides essential safety, operational, and disposal information for researchers,
scientists, and drug development professionals working with (-)-Bornyl chloride. The
procedural guidance herein is intended to support safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

While specific hazard classifications for (-)-Bornyl chloride are not readily available, as a
chlorinated organic compound, it should be handled with caution. It is prudent to assume it may
be combustible and could cause irritation to the skin, eyes, and respiratory tract.[1] Thermal
decomposition may release irritating and toxic gases such as carbon monoxide, carbon
dioxide, and hydrogen chloride gas.[1]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles should provide a
complete seal around the
eyes. A face shield should be
worn in conjunction with
goggles, especially when
handling larger quantities or
when there is a risk of
splashing.[2] Equipment must
be compliant with OSHA 29
CFR 1910.133 or European
Standard EN166.[1]

Skin Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended) and a flame-

resistant lab coat

Select gloves based on
breakthrough time and
permeation rate for chlorinated
solvents.[3] Regularly inspect
gloves for any signs of
degradation or puncture before
use.[2] A flame-resistant lab
coat should be worn and fully
buttoned.[2]

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges

To be used as a backup to
engineering controls like a
chemical fume hood.[2] If a
respirator is the primary means
of protection, a full-face
supplied-air respirator is

required.[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimizing exposure and ensuring a

safe laboratory environment.
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Operational Plan: Step-by-Step Handling Procedure

e Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available and in good condition.[2] An emergency eyewash station
and safety shower must be accessible.

e Handling: Conduct all manipulations of (-)-Bornyl chloride within a certified chemical fume
hood to minimize inhalation exposure.[2] Avoid direct contact with skin and eyes.[4]

e Heating: Keep away from open flames, hot surfaces, and other sources of ignition as the
compound may be combustible.[1]

o Transfers: Use appropriate laboratory glassware and equipment to transfer the chemical.
Ensure all containers are clearly labeled.

» Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with
soap and water.[4] Decontaminate all work surfaces.

o Storage: Store (-)-Bornyl chloride in a tightly sealed, properly labeled container in a cool,
dry, and well-ventilated area.[1] Store away from incompatible materials such as strong
oxidizing agents and bases.[1]

Table 2: Storage and Incompatibility Summary

Parameter Guideline

Storage Temperature Cool, dry place

Ventilation Well-ventilated area

Container Tightly sealed, clearly labeled
Incompatible Materials Strong oxidizing agents, strong bases[1]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected
area with soap and plenty of water for at least 15 minutes.[4][5] Seek medical attention if
irritation persists.

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[1][4]

Spill Response
o Evacuate: Immediately evacuate the area and alert others.
» Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, use an inert absorbent material such as sand, vermiculite, or earth
to contain the spill.[1][6]

o Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.

o Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials
for hazardous waste disposal.

o Large Spills: For large spills, evacuate the area and contact your institution's EHS
department or emergency response team immediately.

Disposal Plan

As a chlorinated organic compound, (-)-Bornyl chloride must be disposed of as hazardous
waste.

Disposal Procedure
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o Segregation: Collect all waste containing (-)-Bornyl chloride in a designated, labeled, and
sealed container. Do not mix with non-halogenated waste.

» Labeling: Clearly label the waste container as "Halogenated Organic Waste" and list all
contents.

o Storage: Store the waste container in a designated satellite accumulation area.

o Disposal Request: Follow your institution's procedures for hazardous waste pickup and
disposal. Do not dispose of (-)-Bornyl chloride down the drain.[7]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of (-)-Bornyl chloride from
receipt to disposal.
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Safe Handling Workflow for (-)-Bornyl chloride
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Caption: Workflow for the safe handling of (-)-Bornyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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